Ethyl 1-(5-chloro-6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(5-chloro-6-oxo-1H-pyridazin-4-yl)piperidine-4-carboxylate
• InChI: InChI=1S/C12H16ClN3O3/c1-2-19-12(18)8-3-5-16(6-4-8)9-7-14-15-11(17)10(9)13/h7-8H,2-6H2,1H3,(H,15,17)
• InChI Key: ASEIXNPBKUKQDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=C(C(=O)NN=C2)Cl
• Molecular Formula: C12H16ClN3O3
• DSSTOX Substance ID: DTXSID301145547
• Molecular Weight: 285.73 g/mol
• CAS RN: 952183-76-5

Description

Ethyl 1-(5-chloro-6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate, also known as EPC-1, is a synthetic compound used in scientific research. It is a derivative of pyridazine, a heterocyclic organic compound, and is a member of the piperidinecarboxylate family. EPC-1 is a versatile compound with a wide range of applications in the scientific field, including biochemical and physiological research.

Scientific Research Applications

Synthesis Development for Clinical Studies

• Application : Development of large-scale synthesis methods for related compounds to support preclinical and clinical studies.
• Details : Ethyl 6-chloro-5-cyano-2-methylnicotinate, a compound with structural similarities, was synthesized and scaled up to 20 kg batches, indicating its utility in large-scale pharmaceutical production and research (Andersen et al., 2013).

Antibacterial Activity Studies

• Application : Investigation into the antibacterial properties of structurally similar compounds.
• Details : Derivatives of ethyl 1-(5-chloro-6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinecarboxylate have been studied for their antibacterial activity, particularly against Pseudomonas aeruginosa, highlighting their potential in antimicrobial research (Hirose et al., 1982).

Structural and Activity Relationship Studies

• Application : Analysis of structural characteristics for pharmacological activities.
• Details : The crystallographic and quantum-chemical study of compounds structurally related to this compound has been conducted to understand the structure-activity relationships, crucial for drug development (Orsini et al., 1990).

Synthesis of Derivatives for Pharmacological Applications

• Application : Creation of novel compounds for potential therapeutic use.
• Details : Research has focused on synthesizing various derivatives of this compound, exploring their potential as antihypertensive agents and in other therapeutic areas (Kumar & Mashelker, 2006).

Evaluation as Anticancer Agents

• Application : Synthesis and assessment of derivatives for anticancer potential.
• Details : Studies have been conducted on synthesizing specific derivatives and evaluating them as potential anticancer agents, highlighting the versatility of this compound in drug discovery (Rehman et al., 2018).